Iodixanol Impurity G

• CAS No.: 171897-72-6
• Product Name: Iodixanol Impurity G
• Molecular Formula: C35H43I5N6O15
• Molecular Weight: 1422.3 g/mol
• IUPAC Name: 4-acetyl-2-[[N-acetyl-3,5-bis(2,3-dihydroxypropylcarbamoyl)-2,4,6-triiodoanilino]methyl]-6-N,8-N-bis(2,3-dihydroxypropyl)-5,7-diiodo-2,3-dihydro-1,4-benzoxazine-6,8-dicarboxamide
• Standard InChI: InChI=1S/C35H43I5N6O15/c1-13(51)45(29-26(38)20(32(57)41-3-15(53)9-47)24(36)21(27(29)39)33(58)42-4-16(54)10-48)7-19-8-46(14(2)52)30-28(40)22(34(59)43-5-17(55)11-49)25(37)23(31(30)61-19)35(60)44-6-18(56)12-50/h15-19,47-50,53-56H,3-12H2,1-2H3,(H,41,57)(H,42,58)(H,43,59)(H,44,60)
• Standard InChIKey: IOCIQOIPCBOEJB-UHFFFAOYSA-N
• SMILES: CC(=O)N1CC(OC2=C(C(=C(C(=C21)I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)CN(C3=C(C(=C(C(=C3I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I)C(=O)C
• Canonical SMILES: CC(=O)N1CC(OC2=C(C(=C(C(=C21)I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)CN(C3=C(C(=C(C(=C3I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I)C(=O)C
• Appearance: Solid
• Description: an impurity of Iodixanol which is a nonionic, dimeric x-ray contrast medium.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 4-Acetyl-2-[[acetyl[3,5-bis[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodophenyl]amino]methyl]-N6,N8-bis(2,3-dihydroxypropyl)-3,4-dihydro-5,7-diiodo-2H-1,4-benzoxazine-6,8-dicarboxamide; 4-Acetyl-2-[[acetyl[3,5-bis[[(2,3-dihydroxypropyl)amino]carbony
• PubChem Compound: 15230867
• Last Modified: Nov 11 2021